1-Benzyl-2-methyl-1H-indol-4-ol

• CAS No.: 172732-78-4
• Molecular Formula: C16H15NO
• Molecular Weight: 237.30 g/mol
• IUPAC Name: 1-benzyl-2-methylindol-4-ol
• InChI: InChI=1S/C16H15NO/c1-12-10-14-15(8-5-9-16(14)18)17(12)11-13-6-3-2-4-7-13/h2-10,18H,11H2,1H3
• InChI Key: XDYZMGCJQLDBQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1CC3=CC=CC=C3)C=CC=C2O

Description

1-Benzyl-2-methyl-1H-indol-4-ol is a useful research compound. Its molecular formula is C16H15NO and its molecular weight is 237.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A solution of 1.25 g (5 mmol) of 4-methoxy-2-methyl-1-(phenylmethyl)-1H-indole and 20 mL of 1M BBr3 /CH2Cl2 in 50 mL of methylene chloride was stirred at room temperature for 5 hours and concentrated at reduced pressure. The residue was dissolved in ethyl acetate, washed with brine and dried (MgSO4). After concentrating at reduced pressure, the residue was chromatographed on silica gel eluting with 20% EtOAc/hexane to give 577 mg (49% yield) of 4-hydroxy-2-methyl-1-(phenylmethyl)-1H-indole, 125°-127° C.

Synthesis routes and methods II

Procedure details